Cas no 96604-89-6 ((2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one
• CAS No: 96604-89-6
• MDL: MFCD02082469
• CID: 4667741
• Update Time: 2025-08-04

(2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(DIMETHYLAMINO)-1-(4-PYRIDINYL)-2-BUTEN-1-ONE
• 3-dimethylamino-1-(4 -pyridyl)-2-buten-1-one
• (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one

• MDL： MFCD02082469

Additional information on (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one

Chemical Profile of (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one (CAS No. 96604-89-6)

(2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile applications. This compound, identified by its CAS number 96604-89-6, has garnered attention due to its potential in drug discovery and development. The presence of a conjugated system involving an α,β-unsaturated carbonyl group and a pyridine ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The< strong>molecular framework of (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one consists of a butenone core substituted with a dimethylamino group and a pyridine moiety at the 1-position. This arrangement not only contributes to its distinct spectral properties but also opens up diverse synthetic pathways. The compound’s ability to participate in Michael additions, nucleophilic substitutions, and condensation reactions makes it a versatile building block in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological properties of< strong>heterocyclic compounds such as (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one. The pyridine ring, known for its presence in numerous bioactive molecules, plays a crucial role in modulating biological activity. Studies have shown that pyridine derivatives can exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one is its potential as a scaffold for drug design. The conjugated system and the electron-donating dimethylamino group make it an attractive candidate for further derivatization. Researchers have been exploring its utility in developing novel therapeutic agents targeting various diseases. For instance, modifications to the< strong>molecular structure have led to the discovery of compounds with enhanced binding affinity to specific biological targets.

The synthesis of (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one involves multi-step organic reactions that highlight the compound’s synthetic versatility. Key steps include the formation of the butenone core through condensation reactions followed by functionalization with the dimethylamino group and the pyridine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

The< strong>pharmacological profile of (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one has been extensively studied in recent years. Preclinical investigations have demonstrated its potential in modulating various biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression. Additionally, its interaction with biological receptors has been explored, revealing potential therapeutic benefits in neurological disorders.

The< strong>chemical reactivity of (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one makes it a valuable tool in medicinal chemistry. Its ability to undergo diverse chemical transformations allows for the creation of structurally diverse derivatives with tailored pharmacological properties. This flexibility has been exploited in developing novel drug candidates that address unmet medical needs.

In conclusion, (2E)-3-(dimethylamino)-1-(pyridin-4-yl)but-2-en-1-one (CAS No. 96604-89-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique molecular structure, combined with its diverse chemical reactivity, makes it an invaluable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapies.